Cas no 2363781-63-7 (5-bromo-N-(ethyl-d5)pyrimidin-4,6-d2-2-amine)

• Product Name: 5-bromo-N-(ethyl-d5)pyrimidin-4,6-d2-2-amine
• CAS No: 2363781-63-7
• MF: C₆H₈BrN₃
• MW: 209.094951629639
• CID: 6824265
• PubChem ID: 172402592
• Update Time: 2025-03-01

5-bromo-N-(ethyl-d5)pyrimidin-4,6-d2-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(ethyl-d5)pyrimidin-4,6-d2-2-amine
• 2363781-63-7
• CS-22338

• Inchi： 1S/C6H8BrN3/c1-2-8-6-9-3-5(7)4-10-6/h3-4H,2H2,1H3,(H,8,9,10)/i1D3,2D2,3D,4D
• InChI Key： ZTUFIYOWZJZHCU-UFVDGHGDSA-N
• SMILES： BrC1C([2H])=NC(=NC=1[2H])NC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 208.03410Da
• Monoisotopic Mass: 208.03410Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.8Ų